Cas no 28358-78-3 (Propanamide,N-(2,2-dimethyl-1-oxopropyl)-2,2-dimethyl-)

Propanamide,N-(2,2-dimethyl-1-oxopropyl)-2,2-dimethyl- structure
28358-78-3 structure
Product Name:Propanamide,N-(2,2-dimethyl-1-oxopropyl)-2,2-dimethyl-
CAS No:28358-78-3
MF:C10H19NO2
MW:185.26336312294
CID:272944
PubChem ID:919238
Update Time:2025-04-19

Propanamide,N-(2,2-dimethyl-1-oxopropyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,N-(2,2-dimethyl-1-oxopropyl)-2,2-dimethyl-
    • Dipivalamide(8CI)
    • Di-trimethylacetamide
    • 28358-78-3
    • SCHEMBL5690876
    • Dipivaloylamine
    • Inchi: 1S/C10H19NO2/c1-9(2,3)7(12)11-8(13)10(4,5)6/h1-6H3,(H,11,12,13)
    • InChI Key: QDOFLISBZCSOQM-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)NC(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 185.14167
  • Monoisotopic Mass: 185.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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